N-[4-(4-methyl-1-piperazinyl)benzyl]-2-furamide

• IUPAC Name: N-[[4-(4-methylpiperazin-1-yl)phenyl]methyl]furan-2-carboxamide
• InChI: InChI=1S/C17H21N3O2/c1-19-8-10-20(11-9-19)15-6-4-14(5-7-15)13-18-17(21)16-3-2-12-22-16/h2-7,12H,8-11,13H2,1H3,(H,18,21)
• InChI Key: KRVWPOWEABPSHY-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=CC=C(C=C2)CNC(=O)C3=CC=CO3
• Molecular Formula: C17H21N3O2
• Molecular Weight: 299.37 g/mol

Description

N-[4-(4-methyl-1-piperazinyl)benzyl]-2-furamide, also known as MPBF, is a chemical compound that has gained attention in the field of scientific research due to its potential therapeutic applications. MPBF belongs to the class of furamide compounds, which have been found to exhibit various biological activities.

Mechanism of Action

The mechanism of action of N-[4-(4-methyl-1-piperazinyl)benzyl]-2-furamide is not fully understood. However, it has been suggested that it may act as a modulator of the immune system and inhibit the production of pro-inflammatory cytokines. This compound has also been found to modulate the activity of certain enzymes and receptors involved in the regulation of pain and inflammation.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. This compound has also been found to inhibit the growth of certain cancer cells and induce apoptosis.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-(4-methyl-1-piperazinyl)benzyl]-2-furamide in lab experiments is its potential therapeutic applications, which may lead to the development of new drugs. However, one limitation is the lack of understanding of its mechanism of action, which may hinder further research.

Future Directions

There are several future directions for research on N-[4-(4-methyl-1-piperazinyl)benzyl]-2-furamide. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. This compound may also be studied for its potential use in the treatment of autoimmune diseases such as rheumatoid arthritis and multiple sclerosis. Additionally, further research may be done to elucidate its mechanism of action and improve its therapeutic potential.

Synthesis Methods

The synthesis of N-[4-(4-methyl-1-piperazinyl)benzyl]-2-furamide involves the condensation of 4-(4-methyl-1-piperazinyl)benzaldehyde with furfurylamine in the presence of a catalyst. The resulting product is then purified through recrystallization.

Scientific Research Applications

N-[4-(4-methyl-1-piperazinyl)benzyl]-2-furamide has been found to have potential therapeutic applications in the treatment of various diseases. It has been studied for its anti-inflammatory, analgesic, and antitumor activities. This compound has also been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.